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Compound of Interest

Compound Name: Cerberic acid B

Cat. No.: B8023214 Get Quote

Disclaimer: Scientific literature providing in-depth, specific data on Cerberic acid B is

exceptionally limited. This guide provides a comprehensive overview based on the available

chemical information and places it within the broader context of its chemical class, polyketides

derived from Aspergillus species. The experimental protocols, biological activities, and

mechanisms of action described herein are based on general methodologies and common

findings for related fungal secondary metabolites and should be considered hypothetical for

Cerberic acid B until specific research is published.

Introduction
Cerberic acid B is a natural product identified as a secondary metabolite from fungi of the

Aspergillus genus.[1] Secondary metabolites are organic compounds that are not directly

involved in the normal growth, development, or reproduction of an organism but often play a

role in defense and environmental interactions. Fungal polyketides, the class to which Cerberic
acid B likely belongs, are known for their structural diversity and a wide range of biological

activities, making them a subject of interest in pharmacology and drug development.[2][3][4]

Initial information suggests that Cerberic acid B may possess properties relevant to

modulating inflammatory responses and inhibiting microbial growth, though specific studies are

not available to substantiate these claims.[1]
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The basic chemical and physical properties of Cerberic acid B are summarized in the table

below.

Property Value Reference

CAS Number 1309362-77-3 [1][5]

Molecular Formula C10H10O5 [1][5][6]

Molecular Weight 210.18 g/mol [1][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Physical Form Powder [5]

Note: One study mentions the isolation of "Cerberic acids A and B" from the plant Cerbera

manghas.[7][8] However, the compound with the CAS number 1309362-77-3 is consistently

listed by chemical suppliers as being of fungal origin.

Biosynthesis
While the specific biosynthetic pathway for Cerberic acid B has not been elucidated, as a

putative fungal polyketide, it is likely synthesized by a Type I polyketide synthase (PKS).[9][10]

Fungal PKSs are large, multi-domain enzymes that catalyze the iterative condensation of small

carboxylic acid units, primarily acetyl-CoA and malonyl-CoA, to generate a polyketide chain.[9]

[11] The domains within the PKS, such as ketosynthase (KS), acyltransferase (AT), and acyl

carrier protein (ACP), work in a coordinated fashion to build the carbon skeleton.[10][11]

Subsequent modifications by other enzymes, such as cyclases, oxygenases, and tailoring

enzymes, would then lead to the final structure of Cerberic acid B.
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Caption: A simplified diagram of the hypothetical biosynthetic pathway of Cerberic acid B via a

Polyketide Synthase (PKS).

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Cerberic acid B have

not been published. However, general methods for isolating secondary metabolites from

Aspergillus cultures are well-established.

General Isolation and Purification Protocol
Fermentation:Aspergillus sp. is cultured in a suitable liquid or solid medium to encourage the

production of secondary metabolites.[12][13]

Extraction: The fungal biomass and/or the culture broth are extracted with an organic solvent

such as ethyl acetate, methanol, or a mixture of solvents.[12][14][15]

Fractionation: The crude extract is then subjected to column chromatography (e.g., silica gel

or Sephadex) to separate the components based on polarity.[14]

Purification: Fractions containing the compound of interest are further purified using

techniques like High-Performance Liquid Chromatography (HPLC) to yield the pure

compound.[13]
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General Workflow for Fungal Natural Product Discovery
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Caption: A general experimental workflow for the isolation and characterization of a fungal

natural product like Cerberic acid B.
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Characterization Methods
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the purified compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HMBC,

HSQC) NMR experiments are crucial for elucidating the chemical structure, including the

connectivity of atoms and stereochemistry.

Biological Activity and Potential Applications
While there is a general suggestion of anti-inflammatory and antimicrobial activities for

Cerberic acid B, no specific studies with quantitative data are available.[1] Polyketides from

Aspergillus are known to exhibit a wide range of biological effects, including antibacterial,

antifungal, and anti-inflammatory properties.[2][3][4]

Hypothetical Quantitative Data
The following table presents a hypothetical summary of quantitative data that would be

determined in preclinical studies. This data is for illustrative purposes only and is not based on

experimental results for Cerberic acid B.

Assay Type Target Metric Hypothetical Value

Anti-inflammatory
LPS-stimulated RAW

264.7 macrophages
NO Production IC50 15 µM

Cyclooxygenase-2

(COX-2)

Enzyme Inhibition

IC50
10 µM

Antimicrobial
Staphylococcus

aureus

Minimum Inhibitory

Concentration (MIC)
32 µg/mL

Candida albicans
Minimum Inhibitory

Concentration (MIC)
16 µg/mL

Cytotoxicity HeLa cell line CC50 > 100 µM

Mechanism of Action
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The mechanism of action for Cerberic acid B is unknown. However, many anti-inflammatory

natural products exert their effects by modulating key signaling pathways involved in the

inflammatory response. A common target is the Nuclear Factor-kappa B (NF-κB) pathway,

which plays a central role in regulating the expression of pro-inflammatory genes.[16][17][18]

Hypothetical Signaling Pathway Modulation
A plausible, yet unconfirmed, mechanism for the potential anti-inflammatory activity of Cerberic
acid B could be the inhibition of the NF-κB signaling pathway. This could occur through the

inhibition of IκB kinase (IKK), which would prevent the degradation of IκBα and the subsequent

translocation of the NF-κB p65/p50 dimer to the nucleus.

Caption: A diagram showing the hypothetical inhibition of the NF-κB signaling pathway by

Cerberic acid B as a potential anti-inflammatory mechanism.

Conclusion
Cerberic acid B represents a fungal natural product with potential for further investigation.

However, the current body of scientific literature is insufficient to draw firm conclusions about its

biological activities and therapeutic potential. This guide has provided a framework for

understanding Cerberic acid B based on its classification as a fungal polyketide. Future

research, including its isolation from a confirmed Aspergillus source, full structural elucidation,

and comprehensive biological screening, is necessary to uncover the true pharmacological

value of this compound. Researchers in drug discovery are encouraged to pursue these

studies to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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